Cas no 1214345-19-3 (3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine
• CAS No: 1214345-19-3
• MF: C₁₇H₁₁F₃N₂
• MW: 300.277854204178
• CID: 4791557
• Update Time: 2025-11-02

3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-(pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine
• 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C17H11F3N2/c18-17(19,20)15-7-1-6-14(12-4-2-8-21-10-12)16(15)13-5-3-9-22-11-13/h1-11H
• InChI Key： AFDKZTSZAUISGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C2C=NC=CC=2)C=1C1C=NC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8

Additional information on 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine

Comprehensive Overview of 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214345-19-3)

3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214345-19-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridine and trifluoromethylphenyl moieties, exhibits remarkable properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

The molecular structure of 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine features two pyridine rings linked via a phenyl group, with a trifluoromethyl substituent enhancing its electronic properties. This structural configuration contributes to its stability and reactivity, making it a versatile intermediate in organic synthesis. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the bioavailability and metabolic stability of pharmaceutical compounds, a hot topic in modern drug design.

In the pharmaceutical industry, 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine is being explored as a potential scaffold for developing novel therapeutics. Its pyridine-based structure is commonly found in FDA-approved drugs, highlighting its relevance in targeting various diseases. Recent studies have investigated its role in modulating enzyme activity and receptor binding, aligning with the growing demand for precision medicine and targeted therapies. This compound's potential applications in treating neurological disorders and inflammatory conditions are particularly exciting, given the current focus on mental health and chronic disease management.

Beyond pharmaceuticals, 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine has shown promise in material science. Its ability to form stable complexes with metals makes it a candidate for creating advanced materials, such as organic light-emitting diodes (OLEDs) and conductive polymers. The trifluoromethylphenyl group enhances the compound's electron-withdrawing properties, which is crucial for developing high-performance electronic materials. This aligns with the global push toward sustainable energy solutions and next-generation display technologies.

The synthesis of 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Researchers are continually optimizing these processes to improve yield and scalability, addressing the industry's need for cost-effective and environmentally friendly production methods. Green chemistry principles, such as using catalytic systems and reducing hazardous byproducts, are increasingly being applied to its synthesis, reflecting the broader trend toward sustainable chemical manufacturing.

Market demand for 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine is rising, driven by its diverse applications and the growing emphasis on innovative chemical solutions. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of pharmaceutical companies, research institutions, and material science developers. Its CAS No. 1214345-19-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance, which is critical in today's stringent quality-controlled environments.

In summary, 3-(2-(Pyridin-3-yl)-3-(trifluoromethyl)phenyl)pyridine (CAS No. 1214345-19-3) is a compound of significant scientific and industrial interest. Its unique chemical properties, coupled with its potential in pharmaceuticals and advanced materials, position it as a key player in modern chemistry. As research progresses and applications expand, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in health and technology.